Cas no 1807001-30-4 (Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1807001-30-4
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4866292
• Update Time: 2025-05-22

Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H7Br2F2NO2/c1-16-9(15)4-3-14-5(2-10)6(7(4)11)8(12)13/h3,8H,2H2,1H3
• InChI Key： SOROCYNYSKGPHU-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CN=C(CBr)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate

Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate: A Comprehensive Overview

Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate, also known by its CAS number 1807001-30-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential uses in drug discovery, agrochemicals, and advanced materials.

The molecular structure of this compound is characterized by a pyridine ring substituted with multiple functional groups, including bromine atoms, a difluoromethyl group, and a methyl ester group. These substituents not only enhance the compound's chemical stability but also contribute to its reactivity in various synthetic pathways. Recent studies have highlighted the importance of such multifunctional pyridine derivatives in the development of novel pharmaceutical agents, particularly in the context of targeting specific biological pathways.

One of the most notable aspects of Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate is its role as an intermediate in the synthesis of bioactive molecules. Researchers have utilized this compound to construct complex heterocyclic frameworks, which are essential components of many modern drugs. For instance, its brominated substituents make it an ideal candidate for nucleophilic substitution reactions, enabling the incorporation of diverse functional groups into the molecule.

In addition to its synthetic utility, this compound has been explored for its potential in agrochemical applications. The presence of fluorinated groups within its structure has been shown to enhance its stability under environmental conditions, making it a promising candidate for use in pesticides and herbicides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

From a materials science perspective, Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate has demonstrated potential as a building block for advanced polymers and electronic materials. Its ability to undergo various coupling reactions has made it a valuable component in the synthesis of conjugated systems, which are critical for applications in organic electronics and optoelectronics.

The synthesis of this compound typically involves a combination of multi-step organic reactions, including nucleophilic aromatic substitution and esterification processes. Recent optimizations in these reaction pathways have significantly improved the yield and purity of the product, making it more accessible for large-scale applications.

In terms of toxicity and environmental impact, studies have shown that Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate exhibits moderate toxicity levels under standard laboratory conditions. However, ongoing research is focused on understanding its long-term effects on ecosystems and developing safer handling protocols to minimize environmental risks.

Looking ahead, the versatility of this compound positions it as a key player in future innovations across multiple disciplines. Its unique combination of functional groups and reactivity makes it an invaluable tool for chemists seeking to design novel molecules with tailored properties.